![molecular formula C4H7N3S B078539 N-Ethyl-1,3,4-thiadiazol-2-amine CAS No. 13275-68-8](/img/structure/B78539.png)
N-Ethyl-1,3,4-thiadiazol-2-amine
Overview
Description
N-Ethyl-1,3,4-thiadiazol-2-amine, also known as this compound, is a useful research compound. Its molecular formula is C4H7N3S and its molecular weight is 129.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 4730. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Sulfur Compounds - Thiazoles - Thiadiazoles - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Noncovalent Interactions Analysis : N-Ethyl-1,3,4-thiadiazol-2-amine derivatives were analyzed for noncovalent interactions using crystallographic and quantum theory of atoms-in-molecules (QTAIM) approach. This research aids in understanding molecular interactions and structure stability in crystal engineering (El-Emam et al., 2020).
Antimicrobial Activity : Synthesized derivatives of Ethyl-1,3,4-thiadiazol-2-amine have shown antimicrobial properties. These compounds were evaluated for their biological activity, highlighting their potential in developing new antimicrobial agents (Kumar et al., 2013).
In Vitro Biological Evaluation : Novel derivatives of 1,3,4-thiadiazole, including 2-amino-5-ethyl-1,3,4-thiadiazole, were synthesized and tested for antibacterial and antifungal activities. This research contributes to the development of new pharmaceutical compounds (Makwane et al., 2018).
Fluorescence Studies : A study on the fluorescence properties of a new thiadiazole ligand, including this compound derivatives, was conducted. This research has implications for material science, particularly in the development of new luminescent materials (Demir et al., 2019).
Antiproliferative and Antimicrobial Properties : Schiff bases derived from 1,3,4-thiadiazol-2-amine, including Ethyl derivatives, were synthesized and evaluated for their biological activities, demonstrating potential in cancer therapy and infection control (Gür et al., 2020).
Anti-Inflammatory and Analgesic Activities : Compounds derived from N-(5-substituted phenyl-1,3,4-thiadiazol-2-yl) were investigated for their anti-inflammatory and analgesic activities, offering potential for new pain management drugs (Kothamunireddy & Galla, 2021).
Mechanism of Action
Target of Action
N-Ethyl-1,3,4-thiadiazol-2-amine primarily targets carbonic anhydrase and the interleukin-6 (IL-6)/JAK/STAT3 pathway . Carbonic anhydrases are essential metalloenzymes that orchestrate the reversible hydration of carbon dioxide to bicarbonate ions . The IL-6/JAK/STAT3 pathway is crucial in cellular signaling and is often implicated in cancer and inflammatory diseases .
Mode of Action
The compound interacts with its targets, leading to significant changes. For instance, it has been found to inhibit the IL-6/JAK/STAT3 pathway . This inhibition can lead to a decrease in the proliferation of cancer cells . Furthermore, it has been suggested that the compound exhibits remarkable reactivity toward nucleophilic substitution reactions .
Biochemical Pathways
The compound affects the IL-6/JAK/STAT3 pathway, which plays a crucial role in immune response, cell growth, and survival . By inhibiting this pathway, the compound can potentially disrupt these processes, particularly in cancer cells where this pathway is often overactive .
Result of Action
The inhibition of the IL-6/JAK/STAT3 pathway by this compound can lead to a decrease in the proliferation of cancer cells . Additionally, the compound’s interaction with carbonic anhydrase could potentially disrupt various physiological processes, given the enzyme’s role in maintaining acid-base balance and helping transport carbon dioxide out of tissues .
Safety and Hazards
Properties
IUPAC Name |
N-ethyl-1,3,4-thiadiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3S/c1-2-5-4-7-6-3-8-4/h3H,2H2,1H3,(H,5,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PINNQKFNRKECFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NN=CS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80884587 | |
Record name | 1,3,4-Thiadiazol-2-amine, N-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80884587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13275-68-8 | |
Record name | N-Ethyl-1,3,4-thiadiazol-2-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13275-68-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | EATDA | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=4730 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3,4-Thiadiazol-2-amine, N-ethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,4-Thiadiazol-2-amine, N-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80884587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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